Cas no 641569-94-0 (4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoic acid)

4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoic acid Properties

Names and Identifiers

• 4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoic acid
• 4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]benzoic acid
• 4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid
• 4-METHYL-3-[[4-(3-PYRIDINYL)-2-PYRIMIDINYL]AMINO]-BENZOIC ACID
• 4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid)
• Benzoic acid, 4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]-
• Temsirolimus
• 3-(4-(pyridin-3-yl)pyrimidin-2-ylamino)-4-methylbenzoic acid
• 4-methyl-3-(4-(pyridine-3-yl)pyrimidin-2-ylamino)benzoic acid
• 4-methyl-3-[[4-(3-pyridyl)-2-pyrimidinyl]amino]benzoic acid
• 4-methyl-3-{[4-(pyridin-3-yl)pyrimidin-2-yl]amino}benzoic acid
• BEN74
• Benzoic acid,4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]
• TQ9WCS4PF0
• 4-methyl-3-((4-(3-pyridinyl)-2-pyrimidinyl)amino)benzoic acid
• 4-Methyl-3-((4-(3-pyridyl)pyrimidin-2-yl)amino)benzoic acid
• 4-methyl-3-[[4-(3-pyridyl)pyrimidin-2-yl]amino]benzoic acid
• 4-methyl
• PS-7101
• 4-(5-amino-6-hydroxy-2-benzoxazolyl)-benzoicacid
• 641569-94-0
• AC-8510
• MFCD11521324
• BCP04528
• Benzoic acid, 4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]-; 4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid; Nilotinib Hydrochloride Monohydrate Impurity D; Nilotinib Impurity D
• LDLZPHLSVKGFSC-UHFFFAOYSA-N
• NILOTINIB HYDROCHLORIDE MONOHYDRATE IMPURITY D [EP IMPURITY]
• A8804
• SY107567
• UNII-TQ9WCS4PF0
• Nilotinib hydrochloride monohydrate impurity D [EP]
• DTXSID90439380
• AKOS015888621
• Benzoic acid, 4-methyl-3-((4-(3-pyridinyl)-2-pyrimidinyl)amino)-
• CS-0009198
• Q-101350
• C17H14N4O2
• FT-0655847
• 4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoicacid
• AM20090654
• 4-Methyl-3-[[4-(pyridin-3-yl)pyrimidin-2-yl]amino]benzoic Acid
• 4-methyl-3-(4-(pyridin-3-yl)pyrimidin-2-ylamino)benzoic acid;4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoic acid
• SB57892
• SCHEMBL533540
• NILOTINIB HYDROCHLORIDE MONOHYDRATE IMPURITY D (EP IMPURITY)
• Nilotinib hydrochloride monohydrate impurity D
• 4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]benzoic Acid
• 4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]-benzoic acid
• 4-Methyl-3-[[4-(3-pyridyl)-2-pyrimidinyl]amino]benzoic Acid
• +Expand

• MDL： MFCD11521324
• InChIKey： LDLZPHLSVKGFSC-UHFFFAOYSA-N
• Inchi： 1S/C17H14N4O2/c1-11-4-5-12(16(22)23)9-15(11)21-17-19-8-6-14(20-17)13-3-2-7-18-10-13/h2-10H,1H3,(H,22,23)(H,19,20,21)
• SMILES： O([H])C(C1C([H])=C([H])C(C([H])([H])[H])=C(C=1[H])N([H])C1=NC([H])=C([H])C(C2=C([H])N=C([H])C([H])=C2[H])=N1)=O

Computed Properties

• Exact Mass: 306.11200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 306.11167570g/mol
• Heavy Atom Count: 23
• Complexity: 406
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 88

Experimental Properties

• LogP: 3.36180
• PSA: 88.00000
• Refractive Index: 1.676
• Boiling Point: 587.9°C at 760 mmHg
• Melting Point: 268-271°C
• Flash Point: 309.4±32.9 °C
• Color/Form: No data available
• Density: 1.336

4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoic acid Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Signal Word：Warning

4-Methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminobenzoic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%